Cas no 1807005-37-3 (3-Bromo-2-cyano-4-(trifluoromethoxy)phenylacetic acid)

• Product Name: 3-Bromo-2-cyano-4-(trifluoromethoxy)phenylacetic acid
• CAS No: 1807005-37-3
• MF: C₁₀H₅BrF₃NO₃
• MW: 324.050812482834
• CID: 4976884
• Update Time: 2025-08-05

3-Bromo-2-cyano-4-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-4-(trifluoromethoxy)phenylacetic acid

• Inchi： 1S/C10H5BrF3NO3/c11-9-6(4-15)5(3-8(16)17)1-2-7(9)18-10(12,13)14/h1-2H,3H2,(H,16,17)
• InChI Key： SCISMZWPPZPUAA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1C#N)CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3
• Topological Polar Surface Area: 70.3

Additional information on 3-Bromo-2-cyano-4-(trifluoromethoxy)phenylacetic acid

Introduction to 3-Bromo-2-cyano-4-(trifluoromethoxy)phenylacetic acid (CAS No. 1807005-37-3)

3-Bromo-2-cyano-4-(trifluoromethoxy)phenylacetic acid, identified by its CAS number 1807005-37-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of derivatives featuring a phenylacetic acid core, modified with bromine, cyano, and trifluoromethoxy functional groups. These structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its application in drug discovery and development.

The molecular structure of 3-Bromo-2-cyano-4-(trifluoromethoxy)phenylacetic acid consists of a benzene ring substituted with a bromine atom at the 3-position, a cyano group at the 2-position, and a trifluoromethoxy group at the 4-position. The presence of these electron-withdrawing and electron-donating groups imparts distinct reactivity and interaction capabilities, making it a valuable scaffold for medicinal chemists. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been growing interest in phenylacetic acid derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including inflammation, cancer, and neurological disorders. The cyano group in 3-Bromo-2-cyano-4-(trifluoromethoxy)phenylacetic acid can serve as a pharmacophore that interacts with biological targets such as enzymes and receptors, modulating their activity.

One of the most compelling aspects of 3-Bromo-2-cyano-4-(trifluoromethoxy)phenylacetic acid is its versatility in serving as a building block for more complex drug candidates. Researchers have leveraged its structure to design molecules with enhanced pharmacological profiles. For instance, modifications at the bromine or cyano positions can lead to compounds with improved solubility or selectivity. The trifluoromethoxy group can be further functionalized to introduce additional biological activity or to optimize pharmacokinetic properties.

Recent studies have highlighted the role of 3-Bromo-2-cyano-4-(trifluoromethoxy)phenylacetic acid in the development of novel therapeutic agents. A notable example comes from research on its potential applications in oncology. Researchers have demonstrated that derivatives of this compound can inhibit the activity of key enzymes involved in tumor growth and metastasis. The bromine and cyano groups are particularly important in these interactions, providing critical binding points for target proteins.

The trifluoromethoxy group has also been shown to play a crucial role in enhancing the bioavailability of drug molecules. Its electronic properties can influence the lipophilicity and metabolic stability of the parent compound, making it an attractive feature for drug design. In addition, the presence of this group can improve binding affinity by increasing the surface area available for interaction with biological targets.

In addition to its applications in oncology, 3-Bromo-2-cyano-4-(trifluoromethoxy)phenylacetic acid has been explored for its potential in treating neurological disorders. Preliminary studies suggest that derivatives of this compound may have neuroprotective properties, making them candidates for therapies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of these compounds to cross the blood-brain barrier is an important consideration, and modifications to the molecular structure can enhance this property.

The synthesis of 3-Bromo-2-cyano-4-(trifluoromethoxy)phenylacetic acid presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups requires careful planning to ensure high yield and purity. However, advances in synthetic methodologies have made it possible to produce this compound efficiently on both laboratory and industrial scales. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework.

The growing body of research on 3-Bromo-2-cyano-4-(trifluoromethoxy)phenylacetic acid underscores its importance as a versatile intermediate in drug discovery. As our understanding of biological pathways continues to expand, so does the potential for developing new therapeutic agents based on this compound. Future studies are likely to focus on optimizing synthetic routes, exploring new applications, and refining our understanding of its mechanism of action.

In conclusion,3-Bromo-2-cyano-4-(trifluoromethoxy)phenylacetic acid (CAS No. 1807005-37-3) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent scaffold for designing molecules with diverse biological activities. As research progresses, we can expect to see more innovative applications emerging from this versatile chemical entity.